Cas no 1935478-40-2 (3-(5-Fluoropyrimidin-2-yl)propanoic acid)
1935478-40-2 structure
Product Name:3-(5-Fluoropyrimidin-2-yl)propanoic acid
CAS No:1935478-40-2
MF:C7H7FN2O2
MW:170.141084909439
MDL:MFCD31664971
CID:4630412
PubChem ID:131084702
Update Time:2024-11-06
3-(5-Fluoropyrimidin-2-yl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(5-Fluoropyrimidin-2-yl)propanoic acid
- SB57819
- 1935478-40-2
- CS-0188211
- Z1347205920
- EN300-101686
- AS-84164
-
- MDL: MFCD31664971
- Inchi: 1S/C7H7FN2O2/c8-5-3-9-6(10-4-5)1-2-7(11)12/h3-4H,1-2H2,(H,11,12)
- InChI Key: GZONJWPOXHZVNG-UHFFFAOYSA-N
- SMILES: FC1C=NC(CCC(=O)O)=NC=1
Computed Properties
- Exact Mass: 170.04915563g/mol
- Monoisotopic Mass: 170.04915563g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 63.1
3-(5-Fluoropyrimidin-2-yl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UK337-50mg |
3-(5-Fluoropyrimidin-2-yl)propanoic acid |
1935478-40-2 | 95% | 50mg |
830.0CNY | 2021-07-17 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00744169-50mg |
3-(5-Fluoropyrimidin-2-yl)propanoic acid |
1935478-40-2 | 95% | 50mg |
¥1097.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00744169-100mg |
3-(5-Fluoropyrimidin-2-yl)propanoic acid |
1935478-40-2 | 95% | 100mg |
¥1537.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00744169-250mg |
3-(5-Fluoropyrimidin-2-yl)propanoic acid |
1935478-40-2 | 95% | 250mg |
¥2306.0 | 2022-03-01 | |
| Alichem | A089005954-1g |
3-(5-Fluoropyrimidin-2-yl)propanoic acid |
1935478-40-2 | 95% | 1g |
$1389.30 | 2023-09-02 | |
| Alichem | A089005954-5g |
3-(5-Fluoropyrimidin-2-yl)propanoic acid |
1935478-40-2 | 95% | 5g |
$4052.40 | 2023-09-02 | |
| Chemenu | CM461567-250mg |
3-(5-fluoropyrimidin-2-yl)propanoic acid |
1935478-40-2 | 95%+ | 250mg |
$324 | 2023-02-02 | |
| eNovation Chemicals LLC | Y1054971-50mg |
3-(5-fluoropyrimidin-2-yl)propanoic acid |
1935478-40-2 | 95% | 50mg |
$330 | 2024-06-06 | |
| Enamine | EN300-101686-0.05g |
3-(5-fluoropyrimidin-2-yl)propanoic acid |
1935478-40-2 | 95% | 0.05g |
$205.0 | 2023-10-28 | |
| Enamine | EN300-101686-0.1g |
3-(5-fluoropyrimidin-2-yl)propanoic acid |
1935478-40-2 | 95% | 0.1g |
$306.0 | 2023-10-28 |
3-(5-Fluoropyrimidin-2-yl)propanoic acid Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
1935478-40-2 (3-(5-Fluoropyrimidin-2-yl)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent